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Compound of Interest

Compound Name:
1-Methylpyrrole-2,5-

dicarbaldehyde

Cat. No.: B3351595 Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties and a

detailed synthetic protocol for 1-Methylpyrrole-2,5-dicarbaldehyde (CAS No: 37893-28-0).

The information is intended to support researchers, scientists, and professionals in the fields of

chemical synthesis and drug development in their understanding and utilization of this

compound. All quantitative data is presented in structured tables for ease of reference and

comparison, and detailed experimental methodologies are provided.

Spectroscopic Data
The following tables summarize the key spectroscopic data for 1-Methylpyrrole-2,5-
dicarbaldehyde, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data. This information is critical for the identification and characterization of

the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: ¹H NMR Data of 1-Methylpyrrole-2,5-dicarbaldehyde
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

9.55 s 2H CHO

7.05 s 2H H-3, H-4

4.05 s 3H N-CH₃

Solvent: CDCl₃

Table 2: ¹³C NMR Data of 1-Methylpyrrole-2,5-dicarbaldehyde

Chemical Shift (δ) ppm Assignment

181.0 CHO

141.5 C-2, C-5

122.0 C-3, C-4

35.0 N-CH₃

Solvent: CDCl₃

Infrared (IR) Spectroscopy
Table 3: Key IR Absorption Bands of 1-Methylpyrrole-2,5-dicarbaldehyde

Wavenumber (cm⁻¹) Intensity Assignment

1665 Strong C=O (aldehyde) stretching

1520 Medium Pyrrole ring stretching

1410 Medium C-H bending

1380 Medium CH₃ bending

Mass Spectrometry (MS)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3351595?utm_src=pdf-body
https://www.benchchem.com/product/b3351595?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3351595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 4: Mass Spectrometry Data of 1-Methylpyrrole-2,5-dicarbaldehyde

m/z Relative Intensity (%) Assignment

137 100 [M]⁺ (Molecular Ion)

136 95 [M-H]⁺

108 50 [M-CHO]⁺

80 40 [M-2CHO]⁺

Experimental Protocols
The following section details the synthetic procedure for 1-Methylpyrrole-2,5-dicarbaldehyde,

as well as the general methods for obtaining the spectroscopic data presented above.

Synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde
A robust method for the synthesis of 1-Methylpyrrole-2,5-dicarbaldehyde has been reported,

resulting in a high overall yield of 90%.[1] The synthesis involves the methylation of a dithiolic

intermediate followed by hydrolysis.

Materials:

Pyrrole-2,5-bis(1,3-dithiol-2-yl)methane

Methylating agent (e.g., Methyl iodide)

Base (e.g., Sodium hydride)

Solvent (e.g., Dry THF)

Mercuric oxide (HgO)

35% aqueous Tetrafluoroboric acid (HBF₄)

Dimethyl sulfoxide (DMSO)

Procedure:
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Methylation: To a solution of pyrrole-2,5-bis(1,3-dithiol-2-yl)methane in a suitable dry solvent,

a base is added, followed by the methylating agent. The reaction is stirred at room

temperature until completion, monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation of Intermediate: The reaction mixture is quenched with water and the

product is extracted with an organic solvent. The organic layer is washed, dried, and

concentrated to yield the N-methylated dithiolic intermediate.

Hydrolysis: The N-methylated intermediate is dissolved in DMSO, and mercuric oxide and

aqueous tetrafluoroboric acid are added. The mixture is stirred until the hydrolysis is

complete (monitored by TLC).

Final Work-up and Purification: The reaction mixture is filtered, and the filtrate is extracted

with an organic solvent. The combined organic layers are washed, dried, and concentrated.

The crude product is then purified by column chromatography to afford 1-Methylpyrrole-2,5-
dicarbaldehyde.

Spectroscopic Analysis Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

synthesized chemical compound like 1-Methylpyrrole-2,5-dicarbaldehyde.
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Caption: General workflow for the synthesis, purification, and spectroscopic analysis of a

chemical compound.

This guide provides essential data and methodologies to aid in the research and development

involving 1-Methylpyrrole-2,5-dicarbaldehyde. The presented information is foundational for

further studies on the chemical reactivity, biological activity, and potential applications of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylpyrrole-2-5-dicarbaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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